D,L-3-Hydroxy-3-methylglutaryl Coenzyme A trisodium salt

• IUPAC Name: trisodium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-2-[[[[(3R)-4-[[3-[2-(4-carboxy-3-hydroxy-3-methylbutanoyl)sulfanylethylamino]-3-oxopropyl]amino]-3-hydroxy-2,2-dimethyl-4-oxobutoxy]-oxidophosphoryl]oxy-hydroxyphosphoryl]oxymethyl]-4-hydroxyoxolan-3-yl] phosphate
• InChI: InChI=1S/C27H44N7O20P3S.3Na/c1-26(2,21(40)24(41)30-5-4-15(35)29-6-7-58-17(38)9-27(3,42)8-16(36)37)11-51-57(48,49)54-56(46,47)50-10-14-20(53-55(43,44)45)19(39)25(52-14)34-13-33-18-22(28)31-12-32-23(18)34;;;/h12-14,19-21,25,39-40,42H,4-11H2,1-3H3,(H,29,35)(H,30,41)(H,36,37)(H,46,47)(H,48,49)(H2,28,31,32)(H2,43,44,45);;;/q;3*+1/p-3/t14-,19-,20-,21+,25-,27?;;;/m1.../s1
• InChI Key: WPQBDHRBYCRXIB-LZIACAGCSA-K
• Canonical SMILES: CC(C)(COP(=O)([O-])OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])C(C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O.[Na+].[Na+].[Na+]
• Isomeric SMILES: CC(C)(COP(=O)([O-])OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)([O-])[O-])[C@H](C(=O)NCCC(=O)NCCSC(=O)CC(C)(CC(=O)O)O)O.[Na+].[Na+].[Na+]
• Molecular Formula: C27H41N7Na3O20P3S
• Molecular Weight: 977.6 g/mol

Description

“D,L-3-Hydroxy-3-methylglutaryl Coenzyme A trisodium salt” is a key intermediate in the biosynthesis of cholesterol, ketone bodies, and terpenes. It is obtained from acetyl-CoA and acetoacetyl-CoA during condensation with the help of HMG-CoA synthase.

Synthesis Analysis

The synthesis of “this compound” involves the condensation of acetyl-CoA and acetoacetyl-CoA, facilitated by the enzyme HMG-CoA synthase. It is also a substrate used to study the specificity and kinetics of the enzyme 3-hydroxyl-3-methyl-glutaryl coenzyme A (HMG-CoA) reductase.

Molecular Structure Analysis

The molecular formula of “this compound” is C27H42N7Na2O20P3S. Its molecular weight is 955.62 (anhydrous basis).

Chemical Reactions Analysis

“this compound” can be converted to mevalonate by HMG-CoA reductase, which is the rate-limiting first step in the cholesterol biosynthetic pathway. Alternatively, it can be cleaved into acetyl-CoA and the ketone body acetoacetate in mitochondria by HMG-CoA lyase.

Mechanism of Action

“D,L-3-Hydroxy-3-methylglutaryl Coenzyme A trisodium salt” is a substrate for the enzyme 3-hydroxyl-3-methyl-glutaryl coenzyme A (HMG-CoA) reductase. HMG-CoA reductase catalyzes the conversion of HMG-CoA to mevalonic acid, a necessary step in the biosynthesis of cholesterol.

It should be stored at a temperature of −20°C.

Safety and Hazards

When handling “D,L-3-Hydroxy-3-methylglutaryl Coenzyme A trisodium salt”, it is recommended to avoid taking it internally and to wear gloves and a mask.

Future Directions

“D,L-3-Hydroxy-3-methylglutaryl Coenzyme A trisodium salt” is a useful substrate for studying the specificity and kinetics of the enzyme HMG-CoA reductase. Its metabolism is the target of statin drugs used to control cholesterol levels. Future research may focus on its role in the biosynthesis of cholesterol, ketone bodies, and terpenes.